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Compound of Interest

Compound Name:
4-Benzyloxy-3-

hydroxyphenylacetic acid

Cat. No.: B563808 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Benzyloxy-3-hydroxyphenylacetic acid, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 4-Benzyloxy-3-
hydroxyphenylacetic acid with appropriate personal protective equipment (PPE). While a

specific Safety Data Sheet (SDS) with detailed disposal information for this compound is not

readily available, data from structurally similar compounds indicate a potential for skin irritation,

serious eye damage or irritation, and respiratory irritation.[1][2][3][4]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Skin Protection: A laboratory coat and, if necessary, additional protective clothing.
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Respiratory Protection: In situations where dust may be generated or ventilation is

inadequate, a NIOSH-approved respirator is recommended.[4]

All handling of the solid compound should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to prevent the inhalation of dust particles.[3]

Waste Characterization
The first crucial step in the proper disposal of any chemical is to determine if it qualifies as

hazardous waste. Based on the hazards of similar phenylacetic acid derivatives, it is prudent to

manage 4-Benzyloxy-3-hydroxyphenylacetic acid as a hazardous waste.[3][4] Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[3]

Step-by-Step Disposal Procedures
The following protocols provide a clear workflow for the safe disposal of 4-Benzyloxy-3-
hydroxyphenylacetic acid in various forms.

Disposal Workflow for 4-Benzyloxy-3-hydroxyphenylacetic Acid
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Caption: Decision workflow for the proper disposal of 4-Benzyloxy-3-hydroxyphenylacetic
acid waste.

Unused or Waste 4-Benzyloxy-3-hydroxyphenylacetic Acid (Solid)

Waste Identification: Treat all unused or waste 4-Benzyloxy-3-hydroxyphenylacetic acid
as hazardous chemical waste.[3]
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Containerization: Place the solid waste into a clearly labeled, sealable, and chemically

compatible container. The original container is often a suitable choice, provided it is in good

condition.[3]

Labeling: Affix a hazardous waste label to the container. This label must include the full

chemical name ("4-Benzyloxy-3-hydroxyphenylacetic acid"), the quantity of waste, the

date of generation, and appropriate hazard pictograms (e.g., irritant).[3]

Storage: Store the sealed waste container in a designated satellite accumulation area at or

near the point of generation. This area should be secure and away from incompatible

materials.[3]

Disposal: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.[1][3]

Contaminated Labware and Debris

Segregation: Separate contaminated materials such as gloves, weigh boats, and paper

towels from non-hazardous waste.[3]

Collection: For small amounts of solid debris, double-bag the materials in durable plastic

bags. For items that could puncture a bag, such as contaminated glassware, use a rigid,

puncture-resistant container.[3]

Labeling: Clearly label the bag or container as "Hazardous Waste: 4-Benzyloxy-3-
hydroxyphenylacetic Acid Debris" and include the date.[3]

Disposal: Dispose of the container through your institution's hazardous waste program.[3]

Small Spills Cleanup and Disposal

Containment and Cleanup: Wearing appropriate PPE, contain the spill. For solid spills,

carefully sweep or scoop the material to avoid creating dust. For liquid solutions, absorb the

spill with an inert material like vermiculite or sand.
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Collection and Containerization: Place all cleanup materials into a sealed, labeled hazardous

waste container. The label should read "Spill Debris: 4-Benzyloxy-3-hydroxyphenylacetic
Acid".[3]

Decontamination: Clean the spill area with a suitable laboratory detergent and water.

Disposal: Arrange for the pickup of the spill debris container by your hazardous waste

management provider.[3]

Quantitative Data Summary

While specific quantitative data for 4-Benzyloxy-3-hydroxyphenylacetic acid is limited in the

provided search results, the following table summarizes key information for related compounds

to provide context for its handling and disposal.

Property
4-Benzyloxy-3-
hydroxyphenylacet
ic Acid

3-
Hydroxyphenylacet
ic Acid

4-
Hydroxyphenylacet
ic acid

CAS Number Not specified 621-37-4[3] 156-38-7[2]

Molecular Formula C15H14O4 C8H8O3[3] C8H8O3[2]

Molecular Weight 258.27 g/mol 152.15 g/mol [3] 152.15 g/mol [2]

Appearance Pale Brown Solid[5]
White Powder /

Solid[3]
Not specified

Melting Point 108-110°C[5] 129-133 °C[3] Not specified

Solubility
Chloroform,

Methanol[5]

Soluble in water (1000

mg/mL)[3]
Not specified

Experimental Protocols

The disposal procedures outlined above are based on established safety protocols for handling

hazardous chemical waste in a laboratory setting. These protocols are derived from safety data

sheets and chemical disposal guides for similar compounds. The core principle is the

containment of the hazardous material in a properly labeled and sealed container for
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subsequent removal by a certified hazardous waste handler. The specific methodologies for

waste collection and disposal will be subject to the standard operating procedures of your

institution's EHS department and local, state, and federal regulations. Always consult your

institution's specific guidelines before proceeding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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